![molecular formula C8H7ClN2 B1590264 5-Chloro-2-methylimidazo[1,2-A]pyridine CAS No. 141517-47-7](/img/structure/B1590264.png)
5-Chloro-2-methylimidazo[1,2-A]pyridine
Overview
Description
5-Chloro-2-methylimidazo[1,2-A]pyridine is a chemical compound with the molecular formula C8H9ClN2 .
Synthesis Analysis
Imidazo[1,2-a]pyridines, including 5-Chloro-2-methylimidazo[1,2-A]pyridine, can be synthesized using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The synthesis of this moiety from easily available chemicals is desirable due to its wide range of applications in various branches of chemistry .Molecular Structure Analysis
The molecular structure of 5-Chloro-2-methylimidazo[1,2-A]pyridine was established based on X-ray structural analysis . The structure of this compound includes a fused bicyclic 5–6 heterocycle .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, 2-methylimidazo[1,2-a]pyridine can react with bromine and iodine, leading to the formation of 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .Scientific Research Applications
Medicinal Chemistry Drug Development
5-Chloro-2-methylimidazo[1,2-A]pyridine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is often used in the synthesis of various drugs because of its structural character, which can interact with different biological targets .
Material Science Structural Character
The structural character of 5-Chloro-2-methylimidazo[1,2-A]pyridine also makes it useful in material science. Its fused bicyclic heterocycles can be advantageous in developing materials with specific properties .
Antimicrobial Activity Tuberculosis Treatment
Recent studies have shown that imidazo[1,2-a]pyridine analogues exhibit significant in vitro anti-tuberculosis activity. This includes activity against replicating and non-replicating strains, as well as multi-drug resistant and extensively drug-resistant tuberculosis .
Chemical Synthesis Halogenation Reactions
In chemical synthesis, 5-Chloro-2-methylimidazo[1,2-A]pyridine can undergo halogenation reactions. These reactions are important for creating various halogenated compounds, which can have different applications in pharmaceuticals and agrochemicals .
Organic Synthesis Solvent- and Catalyst-Free Reactions
This compound has been used in solvent- and catalyst-free synthesis of imidazo[1,2-a]pyridines under thermal conditions. Such methods are valuable for creating environmentally friendly and cost-effective synthetic routes .
Mechanism of Action
While the specific mechanism of action for 5-Chloro-2-methylimidazo[1,2-A]pyridine is not mentioned in the search results, imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . Some imidazo[1,2-a]pyridine analogues exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Safety and Hazards
While specific safety data for 5-Chloro-2-methylimidazo[1,2-A]pyridine is not available, it’s generally recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes when handling similar chemical compounds . Use of personal protective equipment and ensuring adequate ventilation is advised .
Future Directions
Imidazo[1,2-a]pyridine analogues, including 5-Chloro-2-methylimidazo[1,2-A]pyridine, have a wide range of applications in medicinal chemistry . They are recognized as a “drug prejudice” scaffold due to their significant activity against various diseases, including tuberculosis . Therefore, future research may focus on exploring their potential in drug discovery and development .
properties
IUPAC Name |
5-chloro-2-methylimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c1-6-5-11-7(9)3-2-4-8(11)10-6/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFHLRTWNWUQSHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=N1)C=CC=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70552389 |
Source
|
| Record name | 5-Chloro-2-methylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70552389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-methylimidazo[1,2-A]pyridine | |
CAS RN |
141517-47-7 |
Source
|
| Record name | 5-Chloro-2-methylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70552389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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